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Abstract

L-Threonic acid, a four-carbon aldonic acid, is a naturally occurring metabolite in the plant
kingdom, primarily recognized as a degradation product of L-ascorbic acid (Vitamin C). Its
presence has been confirmed in various plant species, where it plays a role in carbon
metabolism and the biosynthesis of other organic acids. This technical guide provides a
comprehensive overview of the natural occurrence of threonic acid in plants, its biosynthetic
pathways, and its subsequent metabolic fate. Detailed experimental protocols for its extraction
and quantification are presented, alongside quantitative data where available. Furthermore, key
metabolic pathways are visualized to facilitate a deeper understanding of its physiological
significance in plants.

Introduction

L-Threonic acid is a sugar acid that has garnered increasing interest due to its biological
activities and its role as a key metabolite in the catabolism of L-ascorbic acid, one of the most
abundant antioxidants in plants. The degradation of L-ascorbic acid can follow different
pathways, with the cleavage of the C2-C3 bond leading to the formation of oxalic acid and L-
threonic acid. This process is not merely a passive degradation but an integral part of plant
metabolism, with threonic acid serving as a precursor for other compounds or being
channeled into central carbohydrate metabolism. Understanding the natural occurrence and
metabolism of threonic acid is crucial for researchers in plant physiology, biochemistry, and
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drug development, particularly for those investigating ascorbate metabolism and its implications
for plant stress responses and nutritional quality.

Natural Occurrence and Quantitative Data

L-Threonic acid has been identified as a natural constituent in the leaves of several plant
species, most notably in Pelargonium crispum (lemon geranium) and Rumex x acutus (sorrel).
While its presence is confirmed, comprehensive quantitative data on its concentration across a
wide range of plant species and tissues remain limited in the available literature. The
concentration of threonic acid is influenced by various factors, including plant species, tissue
type, developmental stage, and environmental conditions that affect L-ascorbic acid
metabolism.

For instance, in creeping bentgrass, exogenous application of y-aminobutyric acid (GABA)
under heat stress led to an accumulation of various organic acids, including threonic acid,
suggesting its role in stress response pathways.

Table 1: Documented Natural Occurrence of L-Threonic Acid in Plants

Plant Species Common Name Tissue Reference
Pelargonium crispum Lemon Geranium Leaves
Rumex x acutus Sorrel Leaves
Arabidopsis thaliana Thale Cress General
Vitis vinifera Grape General
Creeping Bentgrass - Leaves

Note: This table represents documented occurrences; the absence of a plant from this list does
not signify the absence of threonic acid.

Biosynthesis and Metabolic Pathways

The primary biosynthetic route for L-threonic acid in plants is the oxidative degradation of L-
ascorbic acid. This process involves the cleavage of the carbon backbone of ascorbate.
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Biosynthesis from L-Ascorbic Acid

The pathway commences with the oxidation of L-ascorbic acid to dehydroascorbic acid (DHA).
Subsequent hydrolytic cleavage of the lactone ring of DHA and cleavage of the C2-C3 bond
yields L-threonic acid (a C4 fragment) and oxalic acid (a C2 fragment).

L-Ascorbic Acid Degradation to L-Threonic Acid
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» To cite this document: BenchChem. [The Natural Occurrence of Threonic Acid in Plants: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10827662#natural-occurrence-of-threonic-acid-in-
plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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